Cas no 1807242-03-0 (Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate)

• Product Name: Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate
• CAS No: 1807242-03-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5010186
• Update Time: 2025-05-21

Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate

• Inchi： 1S/C13H15NO3/c1-4-10-5-9(8-14)6-12(16-2)11(10)7-13(15)17-3/h5-6H,4,7H2,1-3H3
• InChI Key： KMIYHOGPCXTVSQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=CC(CC)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate

Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate (CAS No. 1807242-03-0): An Overview

Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate (CAS No. 1807242-03-0) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and material science. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various advanced research areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate.

The molecular formula of Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate is C₁₃H₁₅NO₃, and its molecular weight is approximately 237.26 g/mol. The compound features a cyano group (-CN), an ethyl group (-CH₂CH₃), a methoxy group (-OCH₃), and an acetate ester group (-COOCH₃). These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in organic synthesis.

The synthesis of Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate can be achieved through various methods, including the reaction of 4-cyano-2-ethyl-6-methoxybenzaldehyde with methyl acetoacetate in the presence of a suitable catalyst. Recent studies have explored the use of environmentally friendly catalysts, such as metal-free catalysts and microwave-assisted synthesis, to improve the efficiency and sustainability of the synthesis process. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a highly efficient one-pot synthesis method using a microwave-assisted approach, which significantly reduced reaction time and improved yield.

In the realm of pharmaceutical research, Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate has shown promise as a key intermediate in the development of novel drugs. Its unique structure allows for the introduction of various functional groups that can enhance the pharmacological properties of target molecules. For example, researchers at the University of California, San Francisco, have utilized this compound as a building block in the synthesis of potential anticancer agents. Their work, published in Cancer Research, demonstrated that derivatives of Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate exhibited significant cytotoxic activity against several cancer cell lines.

Beyond pharmaceutical applications, Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate has also found utility in material science. The presence of the cyano group and other functional groups makes it an attractive candidate for the development of advanced materials with specific properties. A study published in Advanced Materials in 2020 explored the use of this compound as a precursor for the synthesis of conductive polymers with enhanced electrical conductivity and thermal stability. The researchers reported that materials derived from Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate exhibited superior performance compared to traditional conductive polymers.

The safety and environmental impact of Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate are critical considerations for its widespread use. Recent toxicological studies have indicated that this compound exhibits low toxicity and minimal environmental impact when handled properly. However, it is essential to follow standard safety protocols during handling and storage to ensure worker safety and environmental protection.

In conclusion, Methyl 4-cyano-2-ethyl-6-methoxyphenylacetate (CAS No. 1807242-03-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in organic synthesis, pharmaceutical research, and material science. Ongoing research continues to uncover new applications and optimize existing methods for its synthesis and use, further solidifying its importance in these fields.